Cas no 2034488-90-7 (N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide
• CAS No: 2034488-90-7
• MF: C₁₇H₁₂F₂N₂O₄
• MW: 346.284991264343
• CID: 5333734
• Update Time: 2025-07-16

N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-([2,3'-bifuran]-5-ylmethyl)-N2-(2,4-difluorophenyl)oxalamide
• N'-(2,4-difluorophenyl)-N-[[5-(furan-3-yl)furan-2-yl]methyl]oxamide
• N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide

• Inchi： 1S/C17H12F2N2O4/c18-11-1-3-14(13(19)7-11)21-17(23)16(22)20-8-12-2-4-15(25-12)10-5-6-24-9-10/h1-7,9H,8H2,(H,20,22)(H,21,23)
• InChI Key： NTQIHVDJXHXIFC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(NCC1=CC=C(C2=COC=C2)O1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 2.3
• Topological Polar Surface Area: 84.5

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide

N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 2034488-90-7): An Overview of a Promising Compound in Medicinal Chemistry

N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 2034488-90-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its bifuran and difluorophenyl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The bifuran moiety is a key structural element in this compound, contributing to its stability and bioavailability. Bifuran-containing compounds have been extensively studied for their antioxidant, anti-inflammatory, and anticancer properties. The presence of the difluorophenyl group further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Fluorine atoms are known to improve the metabolic stability and lipophilicity of organic molecules, making them valuable in drug design.

Recent studies have highlighted the potential of N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings are particularly significant given the growing prevalence of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide has demonstrated promising antitumor activity. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, both critical processes in tumor progression.

The pharmacokinetic properties of N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide. These trials are focusing on various indications, including neurodegenerative diseases and cancer. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthetic route for N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide involves a multi-step process that combines well-established chemical reactions with novel synthetic strategies. The key steps include the formation of the bifuran ring system and the introduction of the difluorophenyl group through selective fluorination reactions. The overall yield and purity of the final product are critical factors in ensuring its suitability for pharmaceutical applications.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 2034488-90-7) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.